1-Benzoyl-4-(3-methylbenzyl)piperazine

• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• IUPAC Name: [4-[(3-methylphenyl)methyl]piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C19H22N2O/c1-16-6-5-7-17(14-16)15-20-10-12-21(13-11-20)19(22)18-8-3-2-4-9-18/h2-9,14H,10-13,15H2,1H3
• InChI Key: VWIURBCNVSLNCU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3

Description

1-Benzoyl-4-(3-methylbenzyl)piperazine is a piperazine derivative featuring a benzoyl group at the N1 position and a 3-methylbenzyl substituent at the N4 position. For instance, sulfur-containing ethyl piperazine derivatives are synthesized by introducing thiol groups to 4-substituted piperazines , and benzoyl-substituted piperazines (e.g., 1-benzoyl-4-(4-nitrophenyl)piperazine) are crystallized in orthorhombic systems, highlighting their structural stability . The 3-methylbenzyl group likely enhances lipophilicity compared to unsubstituted benzyl analogs, influencing solubility and metabolic stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The substituents on the piperazine ring critically modulate physicochemical and biological properties. Key structural analogues include:

Compound Name	Substituents (N1/N4)	Key Structural Features	Reference
1-Benzoyl-4-(4-nitrophenyl)piperazine	Benzoyl / 4-nitrophenyl	Strong electron-withdrawing nitro group
1-(3-Methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine	3-methylbenzyl / 2-CF3-benzyl	Lipophilic CF3 group enhances membrane permeability
1-Benzyhydryl-4-methyl-piperazine	Benzhydryl / methyl	Bulky benzhydryl group reduces solubility
1-(3-Chlorophenyl)piperazine (mCPP)	3-chlorophenyl / H	Halogen substitution increases receptor affinity

The 3-methylbenzyl group in the target compound balances lipophilicity and steric bulk, contrasting with electron-withdrawing (e.g., nitro) or bulky (e.g., benzhydryl) groups in analogues .

Physicochemical Properties

Solubility and pKa are influenced by spacer length and substituent electronic effects:

Compound Type	Spacer	Substituent	Solubility (μM)	pKa	Reference
Piperazine directly attached	None	N-phenyl	<20 (pH 2.0/6.5)	~3.8
Ethylene spacer	-(CH2)2-	N-benzyl	60–80	6–7
Methylene spacer	-CH2-	N-benzyl	>80	~5.0
Target Compound (Inferred)	None	3-methylbenzyl	Moderate*	~6–7*

*Inferred: The absence of a spacer and presence of 3-methylbenzyl likely result in moderate solubility (comparable to N-benzyl derivatives) and a pKa near 6–7 due to the basic piperazine nitrogen .

Metabolic Stability and Isosteres

The piperazine moiety is a metabolic hotspot, with deethylation and oxidation (N-oxide formation) observed in vivo . Replacing piperazine with isosteres like morpholine reduces 5-HT1A receptor affinity by >10-fold , while homopiperazine lowers both potency and RLM stability . The 3-methylbenzyl group in the target compound may mitigate oxidation compared to unsubstituted benzyl groups .

Crystallographic Data

1-Benzoyl-4-(4-nitrophenyl)piperazine crystallizes in the orthorhombic system (space group Pna21), with intermolecular hydrogen bonds stabilizing the structure. In contrast, 1-(4-bromobenzoyl)-4-phenylpiperazine adopts a monoclinic system (P21), demonstrating substituent-dependent packing . The 3-methylbenzyl group in the target compound is expected to influence crystal lattice flexibility due to steric effects.